4-(2-Decanoylcarbohydrazonoyl)phenyl 2-bromobenzoate
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize efficiency, reduce costs, and maintain consistent quality. The use of advanced analytical techniques ensures the purity and identity of the final product .
Chemical Reactions Analysis
Types of Reactions
4-(2-Decanoylcarbohydrazonoyl)phenyl 2-bromobenzoate can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .
Scientific Research Applications
4-(2-Decanoylcarbohydrazonoyl)phenyl 2-bromobenzoate has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-(2-Decanoylcarbohydrazonoyl)phenyl 2-bromobenzoate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as enzyme inhibition or activation, receptor binding, and modulation of cellular processes .
Comparison with Similar Compounds
Similar Compounds
Some similar compounds include:
- 4-(2-Dodecanoylcarbohydrazonoyl)phenyl 2-bromobenzoate
- 4-(2-Decanoylcarbohydrazonoyl)phenyl 3-bromobenzoate
- 4-(2-Decanoylcarbohydrazonoyl)phenyl 4-bromobenzoate
Uniqueness
4-(2-Decanoylcarbohydrazonoyl)phenyl 2-bromobenzoate is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .
Properties
CAS No. |
765271-46-3 |
|---|---|
Molecular Formula |
C24H29BrN2O3 |
Molecular Weight |
473.4 g/mol |
IUPAC Name |
[4-[(E)-(decanoylhydrazinylidene)methyl]phenyl] 2-bromobenzoate |
InChI |
InChI=1S/C24H29BrN2O3/c1-2-3-4-5-6-7-8-13-23(28)27-26-18-19-14-16-20(17-15-19)30-24(29)21-11-9-10-12-22(21)25/h9-12,14-18H,2-8,13H2,1H3,(H,27,28)/b26-18+ |
InChI Key |
FPKJKHOICOOKNT-NLRVBDNBSA-N |
Isomeric SMILES |
CCCCCCCCCC(=O)N/N=C/C1=CC=C(C=C1)OC(=O)C2=CC=CC=C2Br |
Canonical SMILES |
CCCCCCCCCC(=O)NN=CC1=CC=C(C=C1)OC(=O)C2=CC=CC=C2Br |
Origin of Product |
United States |
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